Cas no 14366-66-6 (Benzene,1-chloro-4-[(3-chloropropyl)thio]-)

Benzene,1-chloro-4-[(3-chloropropyl)thio]- structure
14366-66-6 structure
Product Name:Benzene,1-chloro-4-[(3-chloropropyl)thio]-
CAS No:14366-66-6
MF:C9H10Cl2S
MW:221.146699428558
CID:213146
PubChem ID:223537
Update Time:2025-04-19

Benzene,1-chloro-4-[(3-chloropropyl)thio]- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-chloro-4-[(3-chloropropyl)thio]-
    • 1-chloro-4-(3-chloropropylsulfanyl)benzene
    • (4-Chlor-phenyl)-(3-chlor-propyl)-sulfid
    • 1-Chlor-3-< 4-chlor-phenylmercapto> -propan
    • 1-chloro-3-(4-chlorophenylthio)propane
    • 1-chloro-4-[(3-chloropropyl)sulfanyl]benzene
    • 1-chloro-4-[(3-chloropropyl)thio]benzene
    • 4-chlorophenyl 3-chloropropyl sulfide
    • AC1L5CMV
    • AC1Q3OOZ
    • AR-1C2401
    • CTK4C3750
    • NSC11268
    • SureCN7414719
    • SCHEMBL7414719
    • AKOS000200704
    • NSC-11268
    • 14366-66-6
    • HADOQWNCMSIIMK-UHFFFAOYSA-N
    • DTXSID40279096
    • Inchi: 1S/C9H10Cl2S/c10-6-1-7-12-9-4-2-8(11)3-5-9/h2-5H,1,6-7H2
    • InChI Key: HADOQWNCMSIIMK-UHFFFAOYSA-N
    • SMILES: ClCCCSC1C=CC(=CC=1)Cl

Computed Properties

  • Exact Mass: 219.9882
  • Monoisotopic Mass: 219.9880269g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 111
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 25.3Ų

Experimental Properties

  • PSA: 0
  • LogP: 4.06100

Benzene,1-chloro-4-[(3-chloropropyl)thio]- Related Literature

  • 1. Cooperativity and steric hindrance: important factors in the binding of α-cyclodextrin with para-substituted aryl alkyl sulfides, sulfoxides and sulfones
    D. Martin Davies,Michael E. Deary J. Chem. Soc. Perkin Trans. 2 1995 1287
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